2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 2-(5-methyl-1,2-benzoxazol-3-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-11-3-6-13(7-4-11)18-17(20)10-15-14-9-12(2)5-8-16(14)21-19-15/h3-9H,10H2,1-2H3,(H,18,20)
• InChI Key: MPUAFUCMHRSVCA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CC2=NOC3=C2C=C(C=C3)C

Description

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide, also known as BIA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BIA is a white crystalline powder that is sparingly soluble in water and ethanol.

Mechanism of Action

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide acts as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor. By binding to the receptor, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide inhibits the influx of calcium ions into the cell, which is necessary for the activation of various intracellular signaling pathways. This inhibition leads to a reduction in the release of glutamate, which is a neurotransmitter that is involved in the perception of pain and inflammation.
Biochemical and Physiological Effects
2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has been shown to exhibit potent analgesic and anti-inflammatory effects in various animal models. In a study conducted on rats, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide was found to significantly reduce the pain response to thermal and mechanical stimuli. Additionally, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide was found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, in the spinal cord and brain tissue.

Advantages and Limitations for Lab Experiments

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has several advantages for use in lab experiments. It is a highly selective and potent antagonist of the NMDA receptor, which makes it useful for investigating the role of glutamate receptors in synaptic transmission. Additionally, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has been shown to exhibit low toxicity in animal models, which makes it a safe compound for use in lab experiments.
However, there are also some limitations associated with the use of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide in lab experiments. For example, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide is sparingly soluble in water and ethanol, which can make it difficult to prepare solutions for use in experiments. Additionally, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has a relatively short half-life, which can make it difficult to maintain consistent drug levels in animal models.

Future Directions

There are several future directions for research on 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide. One area of interest is the potential use of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to investigate the mechanism of action of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide and its effects on synaptic transmission. Finally, there is a need for the development of more efficient synthesis methods for 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide, which could increase its availability for use in lab experiments.

Synthesis Methods

The synthesis of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide involves the reaction between 5-methyl-3-nitrobenzoic acid and 4-methylphenylhydrazine in the presence of acetic anhydride and concentrated sulfuric acid. The resulting product is then treated with acetic acid and sodium acetate to obtain 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide. The yield of 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide obtained through this method is approximately 60%.

Scientific Research Applications

2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has been shown to exhibit potent analgesic and anti-inflammatory properties. In neuroscience, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has been used as a tool to investigate the role of glutamate receptors in synaptic transmission. In pharmacology, 2-(5-methyl-1,2-benzisoxazol-3-yl)-N-(4-methylphenyl)acetamide has been studied for its potential as a therapeutic agent for various diseases, including Alzheimer's disease and Parkinson's disease.